Cas no 898756-34-8 (4'-Azetidinomethyl-2-thiomethylbenzophenone)

• Product Name: 4'-Azetidinomethyl-2-thiomethylbenzophenone
• CAS No: 898756-34-8
• MF: C₁₈H₁₉NOS
• MW: 297.414563417435
• MDL: MFCD03841565
• CID: 993979
• PubChem ID: 24724396
• Update Time: 2025-04-20

4'-Azetidinomethyl-2-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• 4'-AZETIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
• MFCD03841565
• 1-({4-[2-(METHYLSULFANYL)BENZOYL]PHENYL}METHYL)AZETIDINE
• DTXSID30642795
• AKOS016019771
• 898756-34-8
• {4-[(Azetidin-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
• SB51572
• (4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone
• Methanone, [4-(1-azetidinylmethyl)phenyl][2-(methylthio)phenyl]-
• 4'-Azetidinomethyl-2-thiomethylbenzophenone

• MDL： MFCD03841565
• Inchi： 1S/C18H19NOS/c1-21-17-6-3-2-5-16(17)18(20)15-9-7-14(8-10-15)13-19-11-4-12-19/h2-3,5-10H,4,11-13H2,1H3
• InChI Key： HHIUWCNHVYPKOW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O

Computed Properties

• Exact Mass: 297.11900
• Monoisotopic Mass: 297.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 452.5±35.0 °C(Predicted)
• PSA: 45.61000
• LogP: 3.78310
• pka: 7.91±0.10(Predicted)